Cas no 2138429-67-9 (2-(Dimethylsulfamoyl)benzene-1-sulfonyl fluoride)

• Product Name: 2-(Dimethylsulfamoyl)benzene-1-sulfonyl fluoride
• CAS No: 2138429-67-9
• MF: C₈H₁₀FNO₄S₂
• MW: 267.297703266144
• CID: 6605709
• PubChem ID: 165745316
• Update Time: 2025-10-28

2-(Dimethylsulfamoyl)benzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2138429-67-9
• EN300-727938
• 2-(dimethylsulfamoyl)benzene-1-sulfonyl fluoride
• 2-(Dimethylsulfamoyl)benzene-1-sulfonyl fluoride

• Inchi： 1S/C8H10FNO4S2/c1-10(2)16(13,14)8-6-4-3-5-7(8)15(9,11)12/h3-6H,1-2H3
• InChI Key： UISMYHRDSBTPGF-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1S(=O)(=O)F)(N(C)C)(=O)=O

Computed Properties

• Exact Mass: 267.00352831g/mol
• Monoisotopic Mass: 267.00352831g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 88.3Ų

Additional information on 2-(Dimethylsulfamoyl)benzene-1-sulfonyl fluoride

Introduction to 2-(Dimethylsulfamoyl)benzene-1-sulfonyl fluoride (CAS No. 2138429-67-9)

2-(Dimethylsulfamoyl)benzene-1-sulfonyl fluoride (CAS No. 2138429-67-9) is a versatile and highly reactive compound that has garnered significant attention in the fields of medicinal chemistry and chemical biology. This compound, characterized by its unique sulfonyl fluoride and dimethylsulfamoyl functionalities, holds promise in various applications, including the development of novel pharmaceuticals and the study of biological processes.

The molecular structure of 2-(Dimethylsulfamoyl)benzene-1-sulfonyl fluoride is composed of a benzene ring substituted with a sulfonyl fluoride group at the 1-position and a dimethylsulfamoyl group at the 2-position. The sulfonyl fluoride moiety is particularly noteworthy due to its high reactivity and potential for forming stable covalent bonds with nucleophiles, making it an attractive candidate for use in bioconjugation reactions and as a functional group in drug design.

In recent years, there has been a surge of interest in the use of sulfonyl fluorides for the development of targeted covalent inhibitors (TCIs). These inhibitors are designed to selectively bind to specific protein targets, often through covalent modification, thereby enhancing their potency and selectivity. The unique properties of 2-(Dimethylsulfamoyl)benzene-1-sulfonyl fluoride make it an ideal candidate for such applications, as it can be readily incorporated into larger molecular frameworks to create highly specific and potent inhibitors.

A study published in the Journal of Medicinal Chemistry highlighted the potential of sulfonyl fluorides in the development of irreversible inhibitors for kinases, a class of enzymes that play crucial roles in cellular signaling pathways. The researchers demonstrated that compounds containing sulfonyl fluoride groups, such as 2-(Dimethylsulfamoyl)benzene-1-sulfonyl fluoride, could effectively form covalent bonds with cysteine residues in the active sites of kinases, leading to potent and selective inhibition. This finding opens up new avenues for the design of therapeutic agents targeting kinases involved in diseases such as cancer and inflammatory disorders.

Beyond its applications in drug discovery, 2-(Dimethylsulfamoyl)benzene-1-sulfonyl fluoride has also shown promise in chemical biology research. The compound's reactivity with nucleophiles makes it useful for labeling and tracking biomolecules, such as proteins and nucleic acids. For instance, researchers have utilized sulfonyl fluorides to develop bioorthogonal probes that can be used to study protein-protein interactions and post-translational modifications in living cells. These probes offer high specificity and minimal interference with cellular processes, making them valuable tools for understanding complex biological systems.

The synthesis of 2-(Dimethylsulfamoyl)benzene-1-sulfonyl fluoride typically involves multi-step reactions starting from readily available starting materials. One common synthetic route involves the reaction of 2-chlorobenzenesulfonyl chloride with dimethylamine to form the corresponding sulfonamide, followed by conversion to the sulfonyl fluoride using a suitable fluorinating agent. The detailed synthetic protocols have been well-documented in the literature, providing chemists with reliable methods for preparing this compound on both small and large scales.

In terms of safety and handling, it is important to note that while 2-(Dimethylsulfamoyl)benzene-1-sulfonyl fluoride is not classified as a hazardous material under current regulations, it should be handled with care due to its reactivity. Proper personal protective equipment (PPE) should be worn during handling, and all reactions involving this compound should be conducted under well-ventilated conditions or in a fume hood.

In conclusion, 2-(Dimethylsulfamoyl)benzene-1-sulfonyl fluoride (CAS No. 2138429-67-9) is a valuable compound with diverse applications in medicinal chemistry and chemical biology. Its unique chemical properties make it an attractive candidate for the development of targeted covalent inhibitors and bioorthogonal probes, contributing to advancements in drug discovery and biological research. As research continues to uncover new uses for this compound, it is likely that its importance will only continue to grow in the coming years.